Cas no 2138100-27-1 (7,8-dimethyl-octahydropyrrolo1,2-apiperazin-6-one)

• Product Name: 7,8-dimethyl-octahydropyrrolo1,2-apiperazin-6-one
• CAS No: 2138100-27-1
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 5893764
• PubChem ID: 165837710
• Update Time: 2025-05-19

7,8-dimethyl-octahydropyrrolo1,2-apiperazin-6-one Chemical and Physical Properties

Names and Identifiers

• 7,8-dimethyl-octahydropyrrolo1,2-apiperazin-6-one
• 7,8-dimethyl-octahydropyrrolo[1,2-a]piperazin-6-one
• 2138100-27-1
• EN300-1141728

• Inchi： 1S/C9H16N2O/c1-6-7(2)9(12)11-4-3-10-5-8(6)11/h6-8,10H,3-5H2,1-2H3
• InChI Key： SXAKVHJXYDSSAZ-UHFFFAOYSA-N
• SMILES： O=C1C(C)C(C)C2CNCCN21

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 32.3Ų

Additional information on 7,8-dimethyl-octahydropyrrolo1,2-apiperazin-6-one

Exploring the Potential of 7,8-dimethyl-octahydropyrrolo[1,2-a]piperazin-6-one (CAS No. 2138100-27-1) in Modern Research

The compound 7,8-dimethyl-octahydropyrrolo[1,2-a]piperazin-6-one (CAS No. 2138100-27-1) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and biochemical research. This heterocyclic molecule, characterized by its pyrrolopiperazine core, offers a versatile scaffold for drug discovery and development. Researchers are particularly interested in its bioactive potential, as its structure aligns with motifs commonly found in central nervous system (CNS) targeting compounds and enzyme inhibitors.

One of the most searched questions related to this compound is: "What are the applications of 7,8-dimethyl-octahydropyrrolo[1,2-a]piperazin-6-one in drug discovery?" Current studies suggest that its rigid bicyclic framework may enhance binding affinity to specific biological targets, making it a candidate for neuroprotective agents or GPCR modulators. Its methyl-substituted side chains further contribute to its lipophilicity, a critical factor in blood-brain barrier permeability—a hot topic in CNS drug design.

Another trending discussion revolves around the synthetic accessibility of CAS No. 2138100-27-1. Organic chemists are exploring efficient routes to its synthesis, with a focus on stereoselective methods and green chemistry principles. Given the growing demand for sustainable pharmaceutical intermediates, this compound’s optimization aligns with the industry’s shift toward eco-friendly synthesis.

From a computational chemistry perspective, 7,8-dimethyl-octahydropyrrolo[1,2-a]piperazin-6-one has been modeled for molecular docking studies. These simulations highlight its potential interactions with neurotransmitter receptors or kinase enzymes, addressing frequent queries like "Can this compound be repurposed for neurodegenerative diseases?" Such investigations are pivotal in the era of AI-driven drug repurposing.

In summary, CAS No. 2138100-27-1 represents a promising candidate at the intersection of medicinal chemistry and biotechnology. Its structural features and emerging applications resonate with contemporary research trends, including personalized medicine and targeted therapy. As studies progress, this compound may unlock novel pathways for treating complex diseases while adhering to sustainable science benchmarks.